Cas no 79916-76-0 (1,3,4,5-Tetrahydroxy-7-methoxy-2-methyl-9,10-anthracenedione)
79916-76-0 structure
Product name:1,3,4,5-Tetrahydroxy-7-methoxy-2-methyl-9,10-anthracenedione
CAS No:79916-76-0
MF:C16H12O7
Molecular Weight:316.262285232544
CID:1799338
1,3,4,5-Tetrahydroxy-7-methoxy-2-methyl-9,10-anthracenedione Properties
Names and Identifiers
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- 1,3,4,5-Tetrahydroxy-7-methoxy-2-methyl-9,10-anthracenedione
- Calyculactone
-
- Inchi： 1S/C16H12O7/c1-5-12(18)10-11(16(22)13(5)19)15(21)9-7(14(10)20)3-6(23-2)4-8(9)17/h3-4,17-19,22H,1-2H3
- InChIKey： GKPXVARAVCGVCC-UHFFFAOYSA-N
- SMILES： COC1C=C2C(C(C3C(C2=O)=C(O)C(C)=C(O)C=3O)=O)=C(O)C=1
Computed Properties
- 精确分子量: 316.058
- 同位素质量: 316.058
- Isotope Atom Count: 0
- 氢键供体数量: 4
- 氢键受体数量: 7
- 重原子数量: 23
- 可旋转化学键数量: 1
- 复杂度: 507
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 124A^2
1,3,4,5-Tetrahydroxy-7-methoxy-2-methyl-9,10-anthracenedione Literature
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Thorsten Glaser,Ioannis Liratzis,Roland Fröhlich Dalton Trans., 2005, 2892-2898
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Cheng Zhang,Wei Wang,Yi-Cheng Li,Yan-Ge Yang,Yue Wu,Lin Liu J. Mater. Chem. A, 2018,6, 6800-6805
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Junfeng Wang,Bin Liu,Xiumin Liu,Matthew J. Panzner,Chrys Wesdemiotis Dalton Trans., 2014,43, 14142-14146
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Xin Bian,Changho Kim,George Em Karniadakis Soft Matter, 2016,12, 6331-6346
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Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
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Charlotte E. Willans,Sara French,Leonard J. Barbour,Jan-André Gertenbach,Peter C. Junk,Gareth O. Lloyd,Jonathan W. Steed Dalton Trans., 2009, 6480-6482
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Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
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Jing Liu,Yuan-Qiang Sun,Hongxing Zhang,Yingying Huo,Yawei Shi,Heping Shi,Wei Guo RSC Adv., 2014,4, 64542-64550
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Nai-Chia Chen,Po-Yi Huang,Chien-Chen Lai,Yi-Hung Liu,Yu Wang,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2007, 4122-4124
79916-76-0 (1,3,4,5-Tetrahydroxy-7-methoxy-2-methyl-9,10-anthracenedione) Related Products
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